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Compound of Interest

Compound Name: Ethyl 2-methylbutanoate-d9

Cat. No.: B15556850

This document provides a detailed analysis of the molecular weight of the deuterated organic
compound, Ethyl 2-methylbutanoate-d9. It is intended for researchers, scientists, and
professionals in the field of drug development and chemical analysis who require precise
molecular weight information for this isotopically labeled compound.

Quantitative Data Summary

The molecular weight of Ethyl 2-methylbutanoate-d9 is determined by its molecular formula,
which incorporates nine deuterium atoms. The following table summarizes the key quantitative
data for this compound.

Property Value Reference
Molecular Formula C7HsD902 [1]
Molecular Weight 139.2403 g/mol [1]
Non-Deuterated Formula C7H1402 [2][3]
Non-Deuterated M.W. 130.18 g/mol [3114]

Molecular Weight Calculation

The molecular weight of Ethyl 2-methylbutanoate-d9 is calculated by summing the atomic
weights of its constituent atoms. The calculation is based on the atomic weights of carbon,
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hydrogen, deuterium, and oxygen.

Atomic Total
Element Symbol Count Weight Weight Reference
(amu) (amu)
Carbon C 7 12.011 84.077 [5][6][7]
Hydrogen H 5 1.008 5.040 [518119]
Deuterium D 9 2.014 18.126 [10][11]
Oxygen o) 2 15.999 31.998 [5][12][13][14]

Total 139.241

Note: The calculated molecular weight of 139.241 amu is consistent with the referenced value
of 139.2403 g/mol .[1] The slight difference is due to rounding of the atomic weights used in this
table.

Visualization of Molecular Composition

The following diagram illustrates the elemental composition of Ethyl 2-methylbutanoate-d9.

Ethyl 2-methylbutanoate-d9 (C7HsD902)
Carbon (C) Hydrogen (H) Deuterium (D) Oxygen (O)
Atom Count: 7 Atom Count: 5 Atom Count: 9 Atom Count: 2

Click to download full resolution via product page

Elemental composition of Ethyl 2-methylbutanoate-d9.

Methodological Considerations

The determination of the molecular weight of a specific chemical compound like Ethyl 2-
methylbutanoate-d9 is a standard calculation based on its known molecular formula and the
atomic weights of its constituent isotopes. As such, detailed experimental protocols for this
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determination are not applicable in this context. The primary method for experimentally
verifying the molecular weight of a compound is mass spectrometry, which would confirm the
calculated value.

Similarly, signaling pathways are complex biological processes and are not relevant to the
fundamental chemical property of molecular weight. Therefore, a visualization of such
pathways is not included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Molecular Weight of Ethyl 2-
methylbutanoate-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556850#ethyl-2-methylbutanoate-d9-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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